Cas no 13594-49-5 (Z-D-ORN(Z)-OH)

• Product Name: Z-D-ORN(Z)-OH
• CAS No: 13594-49-5
• Molecular Formula: C₂₁H₂₄N₂O₆
• Molecular Weight: 400.42506
• CID: 119763
• PubChem ID: 7073472

Z-D-ORN(Z)-OH Properties

Names and Identifiers

• D-Ornithine,N2,N5-bis[(phenylmethoxy)carbonyl]-
• (2R)-2,5-bis(phenylmethoxycarbonylamino)pentanoic acid
• Z-d-orn(z)-oh
• (R)-N,N-Dibenzyloxycarbonylornithine
• N,N'-Bis-Cbz-D-ornithine
• N,N'-di(benzyloxycarbonyl)-D-ornithine
• Ornithine,N2,N5-dicarboxy-,N2,N5-dibenzyl ester,D-(8CI)
• Z-D-Ornithine(Z)-OH
• N-ALPHA,DELTA-BIS-Z-D-ORNITHINE
• N-ALPHA, DELTA-DI-CARBOBENZOXY-D-ORNITHINE
• L-Ornithine, N2,N5-bis[(phenylmethoxy)carbonyl]-
• SCHEMBL11875673
• Nalpha,delta-Bis-Z-D-ornithine
• CS-0445391
• C77873
• N,N'-Dicarbobenzyloxy-L-ornithine
• CHEBI:191066
• 13594-49-5
• Z-D-Orn(Z)-OH
• N,N'-dicarbobenzoxy-D-ornithine
• (R)-2,5-bis(((benzyloxy)carbonyl)amino)pentanoic acid
• Z-D-ORN(Z)-OH
• Z-D-ORNITHINE(Z)-OH

• InChIKey： VBENHRFIEOLOJJ-GOSISDBHSA-N
• Inchi： InChI=1S/C21H24N2O6/c24-19(25)18(23-21(27)29-15-17-10-5-2-6-11-17)12-7-13-22-20(26)28-14-16-8-3-1-4-9-16/h1-6,8-11,18H,7,12-15H2,(H,22,26)(H,23,27)(H,24,25)/t18-/m1/s1
• SMILES： O=C(O)[C@H](NC(OCC1=CC=CC=C1)=O)CCCNC(OCC2=CC=CC=C2)=O

Computed Properties

• Exact Mass: 400.16300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 14
• Monoisotopic Mass: 400.16343649g/mol
• Heavy Atom Count: 29
• Complexity: 515
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• LogP: 3.85440
• PSA: 113.96000